Cas no 448195-39-9 (2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide
• CAS No: 448195-39-9
• MF: C₃₀H₃₂N₂O₄S₂
• MW: 548.7
• CID: 5932915
• PubChem ID: 2259545
• Update Time: 2025-05-16

2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide
• N,N-([1,1-biphenyl]-4,4-diyl)bis(2,4,6-trimethylbenzenesulfonamide)
• Benzenesulfonamide, N,N'-[1,1'-biphenyl]-4,4'-diylbis[2,4,6-trimethyl- (9CI)
• 2,4,6-trimethyl-N-[4-[4-[(2,4,6-trimethylphenyl)sulfonylamino]phenyl]phenyl]benzenesulfonamide
• 2,4,6-trimethyl-N-[4'-(2,4,6-trimethylbenzenesulfonamido)-[1,1'-biphenyl]-4-yl]benzene-1-sulfonamide
• N,N'-([1,1'-biphenyl]-4,4'-diyl)bis(2,4,6-trimethylbenzenesulfonamide)
• F0808-0488
• AKOS024600301
• 448195-39-9

• Inchi： 1S/C30H33N2O4S2/c1-20-16-22(3)28(23(4)17-20)37(33,34)31-30(14-12-27(13-15-30)26-10-8-7-9-11-26)32-38(35,36)29-24(5)18-21(2)19-25(29)6/h7-19,31-32H,1-6H3
• InChI Key： HBNGEDXAVHOREC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(NS(C2=C(C)C=C(C)C=C2C)(=O)=O)(NS(C2=C(C)C=C(C)C=C2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 548.18034985g/mol
• Monoisotopic Mass: 548.18034985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 708.2±70.0 °C(Predicted)
• pka: 8.30±0.10(Predicted)

Additional information on 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide

Introduction to 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide (CAS No. 448195-39-9)

2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide (CAS No. 448195-39-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including multiple methyl groups and a biphenyl scaffold. The compound's structure and properties make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide is C₃₀H₃₀N₂O₃S₂, and its molecular weight is approximately 530.67 g/mol. The compound's high molecular weight and complex structure contribute to its unique chemical and biological properties. Recent studies have highlighted its potential as a modulator of various biological pathways, making it a valuable target for further investigation.

In the context of medicinal chemistry, 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide has been explored for its anti-inflammatory and anti-cancer properties. Sulfonamides are known for their ability to inhibit specific enzymes and receptors involved in inflammatory responses and cancer progression. The presence of multiple methyl groups in the structure may enhance the compound's lipophilicity and improve its cellular uptake and distribution.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide has shown potential as an anti-cancer agent. A study published in Cancer Research demonstrated that the compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The biphenyl scaffold in 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide is a common structural motif found in many bioactive compounds. This scaffold provides rigidity and planarity to the molecule, which can enhance its binding affinity to target proteins. The presence of multiple methyl groups further contributes to the compound's hydrophobic character, which may facilitate its interaction with hydrophobic pockets in protein targets.

The synthesis of 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. A typical synthetic route involves the reaction of 2,4-dichloroacetophenone with 2-aminothiophenol to form an intermediate sulfide compound. This intermediate is then treated with 2-chloroacetophenone to form a bis(sulfonyl)amine derivative. Subsequent reactions with methyl iodide and sodium hydride yield the final product.

The physical properties of 2,4,6-trimethyl-N-4'-(2,4,6-trimethylbenzenesulfonamido)-1,1'-biphenyl-4-ylbenzene-1-sulfonamide, such as its melting point (approximately 180°C) and solubility in organic solvents like DMSO and ethanol but not in water, are important considerations for its use in biological assays and pharmaceutical formulations. These properties can influence the compound's stability and bioavailability when administered in vivo.

In conclusion, 2,4,6-trimethyl-N-4'-(2， 8， 8， 8， 8， 8， 8， 8， 8， 8， 8， -trimethylbenzenesulfonamido)-1， -biphenyl - ylbenzene - sulfonamide (CAS No. ， ， ， ， ， ， ， ， ， ， ， )